Tapinarof-d5

• Molecular Formula: C17H18O2
• Molecular Weight: 259.35 g/mol
• InChI: InChI=1S/C17H18O2/c1-12(2)17-15(18)10-14(11-16(17)19)9-8-13-6-4-3-5-7-13/h3-12,18-19H,1-2H3/b9-8+/i3D,4D,5D,6D,7D
• InChIKey: ZISJNXNHJRQYJO-VVBJMPBNSA-N

Quantitative bioanalysis of tapinarof (VTAMA) requires an internal standard that perfectly co-elutes and matches ionization efficiency. Non-deuterated analogs cause signal interference; structural analogs introduce variable recovery. Tapinarof-d5 solves this: five deuterium atoms provide a +5 Da mass shift while preserving identical physicochemical properties. - Enables FDA-compliant LC-MS/MS method validation for PK/PD studies - Eliminates ion suppression variability in plasma and skin permeation samples - Lot-certified with documented isotopic enrichment (>98% atom % D) for cGMP QC labs

Tapinarof-d5: Deuterated Bioanalytical Internal Standard

Tapinarof-d5 (also referenced as WBI-1001-d5, Benvitimod-d5, or GSK2894512-d5) is a deuterium-labeled analogue of the natural aryl hydrocarbon receptor (AhR) agonist tapinarof [1]. Its core chemical structure—2-isopropyl-5-(styryl)benzene-1,3-diol—is conserved, with five aromatic hydrogen atoms replaced by deuterium, yielding a nominal mass shift of +5 Da relative to the unlabeled compound (MW: 259.4 vs. 254.3) [1][2]. This stable isotope labeling is the foundation of its critical application: serving as an ideal internal standard for the accurate and precise LC-MS/MS quantification of tapinarof in complex biological matrices, thereby circumventing common analytical pitfalls like ion suppression and recovery variability [1].

Workflow

LC-MS/MS Quantitative Bioanalysis

Selection

Deuterated Internal Standard (d5)

Use Context

Tapinarof Quantification in Research Matrices

• [1] MedChemExpress. Tapinarof-d5 (WBI-1001-d5) Datasheet. Available at: https://www.medchemexpress.eu/tapinarof-d5.html View Source
• [2] ChemWhat. Tapinarof D5 CAS#: 2748997-80-8. Available at: https://www.chemwhat.com/tapinarof-d5-cas-2748997-80-8/ View Source

Why Unlabeled Tapinarof Cannot Replace Tapinarof-d5

Generic substitution of tapinarof-d5 with the unlabeled parent compound or a structural analog internal standard (IS) is methodologically unsound for quantitative mass spectrometry. The use of an unlabeled IS creates direct signal interference between the analyte and standard, fundamentally compromising assay accuracy. A non-deuterated structural analog, while resolving this interference, will likely exhibit different extraction recovery, chromatographic behavior, and ionization efficiency in the electrospray ionization source, leading to variable matrix effects and inaccurate quantitation [1][2]. This lack of perfect co-elution and identical physiochemical behaviour means the analog fails to track the analyte through sample preparation and detection, a failure mode that is unacceptable in pharmacokinetic studies, bioequivalence trials, and ANDA submissions where strict regulatory validation is required [3].

Unlabeled Tapinarof

Direct signal interference between analyte and standard compromises quantitative accuracy; requires baseline chromatographic resolution.

Structural Analog IS

Divergent extraction recovery and ionization efficiency may produce variable matrix effects, limiting data reproducibility across sample batches.

• [1] US Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. pp. 14-15. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] EMA. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2 View Source

Tapinarof-d5 Differentiation Evidence

Mass Shift Advantage Over Unlabeled Analyte

Tapinarof-d5 provides a definitive analytical window for mass spectrometric resolution. Its theoretical monoisotopic mass is approximately 259.14 Da, compared to 254.14 Da for unlabeled tapinarof, establishing a mass-to-charge (m/z) separation of 5 units that eliminates cross-talk risk in multiple reaction monitoring (MRM) [1]. This separation is critical: in contrast, a deuterated IS with fewer than 3 deuterium labels risks isotopic envelope overlap with the analyte, complicating peak integration and calibration linearity [2].

Mass Shift

Class-level inference

+5 Da over unlabeled (m/z 259.4 vs 254.3)

Supports unambiguous mass resolution, eliminating cross-talk risk in MRM.

A 5 Da shift is widely reported to ensure no analyte/IS overlap in MS.

Evidence Dimension	Mass-to-charge (m/z) delta and isotopic separation from analyte.
Target Compound Data	Tapinarof-d5: +5 Da over unlabeled tapinarof (C17H13D5O2, MW 259.4).
Comparator Or Baseline	Unlabeled tapinarof (C17H18O2, MW 254.3); d3-labeled analog (hypothetical, +3 Da).
Quantified Difference	A 5 Da difference, widely considered optimal for ensuring no analyte/IS overlap; a 3 Da shift (d3 labeled) has a higher empirical probability of isotopic interference.
Conditions	Mass spectrometric analysis in positive electrospray ionization mode (LC-MS/MS), comparing theoretical monoisotopic mass shifts.

Why This Matters

This mass shift ensures unambiguous mass resolution, a prerequisite for sensitive and validated bioanalytical methods required by the FDA.

• [1] SynZeal. Tapinarof D5 Technical Datasheet. Available at: https://www.synzeal.com/en/tapinarof-d5 View Source
• [2] Balani, S. K., et al. (2011). The 'Isotope Effect' and Beyond: Impact of deuterium substitution on drug metabolism. Drug Metabolism and Disposition, 39(7), 1124-1135. View Source

Certified Isotopic Purity

The procurement value of Tapinarof-d5 is secured by a supplier-committed isotopic purity specification. Reputable vendors provide Tapinarof-d5 with chemical purity verified to ≥98% and, crucially, isotopic purity (d5 enrichment) confirmed to exceed 98% by mass spectrometry [1]. This contrasts with unlabeled tapinarof reference standards, which lack isotopic enrichment specifications, making them unsuitable as an internal standard for accurate MS quantitation [2].

Isotopic Purity

Supporting evidence

≥98% d5 enrichment (CoA verified)

Enables signal cross-contribution calculation and correction.

Supplier specification; lot-specific Certificate of Analysis review recommended.

Evidence Dimension	Isotopic purity specification.
Target Compound Data	Tapinarof-d5: Lot-specific Certificate of Analysis (CoA) guarantees chemical purity ≥98% and isotopic enrichment ≥98% d5 [1].
Comparator Or Baseline	Unlabeled tapinarof reference standard: typical CoA includes chemical purity (≥98%) but no isotopic enrichment parameter.
Quantified Difference	The absence of the ≥98% d5 specification in the unlabeled standard makes it unfit for use as an internal standard in an LC-MS/MS method for tapinarof.
Conditions	Quality control and release testing of a research chemical reference standard by the manufacturer, analyzed by HPLC for chemical purity and MS for isotopic distribution.

Why This Matters

The documented isotopic purity is the fundamental parameter that allows a user to calculate and correct for signal cross-contribution, a process impossible with an unlabeled standard.

• [1] SynZeal. Tapinarof D5 Technical Datasheet. Available at: https://www.synzeal.com/en/tapinarof-d5 View Source
• [2] SynZeal. Tapinarof (Unlabeled) Technical Datasheet. Available at: https://www.synzeal.com/en/tapinarof View Source

Physicochemical Match to Target Analyte

A foundational principle of a valid SIL-IS is its ability to correct for variable sample loss and ion suppression. By virtue of being a chemically identical entity apart from its isotope label, Tapinarof-d5 demonstrates practically identical extraction recovery and electrospray ionization response to the analyte tapinarof. This contrasts with the behavior of a structural analog IS, where even a small difference in functional groups can lead to divergent recovery (e.g., >15% difference) and significant matrix effect variation, directly breaching the ±15% precision and accuracy criteria in FDA validation guidelines [1][2].

Co-elution & Recovery

Class-level inference

SIL-IS vs. Analog IS: Reported identical recovery/ionization behavior

Reduces inter-sample variability, supporting precision (%CV) below 15%.

Class-level principle; systematic recovery difference may exceed 15% with analog IS.

Evidence Dimension	Co-behavior in sample preparation and LC-MS detection.
Target Compound Data	Tapinarof-d5: Exhibits co-elution and identical ionization response to tapinarof; systematic recovery difference is objectively <5%.
Comparator Or Baseline	A hypothetical non-deuterated structural analog IS: potential for differential ion suppression (up to 30% variation reported for other drug classes) and recovery divergence >15%.
Quantified Difference	A SIL-IS like Tapinarof-d5 eliminates a major source of inter-sample variability, routinely enabling methods to achieve precision (%CV) and accuracy (%bias) below 15% at all QC levels.
Conditions	General principle based on published bioanalytical method validations for analogous SIL-IS / non-SIL-IS pairs across various drug classes.

Why This Matters

This ensures robust, high-quality data in a regulated setting, directly reducing the risk and cost of failed bioanalytical study runs.

• [1] US Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. pp. 14-15. View Source
• [2] Viswanathan, C. T., et al. (2007). Quantitative bioanalytical methods validation and implementation: best practices for chromatographic and ligand binding assays. Pharmaceutical Research, 24(10), 1962-1973. View Source

ANDA Method Validation Readiness

Tapinarof-d5 is specifically positioned and supplied for use in Abbreviated New Drug Application (ANDA) analytical method development and Quality Controlled (QC) applications for the commercial production of Tapinarof [1]. This is a substantive differentiation from research-grade unlabeled tapinarof, which is commonly supplied for general pharmacological studies, and from generic deuterated compounds lacking a detailed Certificate of Analysis (CoA) and management of batch-to-batch consistency. The supporting documentation, which can include traceability against pharmacopeial standards (USP or EP), is a distinct value proposition for QC/QA and regulatory CMC departments [1].

Documentation Fit

Supporting evidence

ICH-compliant characterization data supplied

Supports regulatory method validation context for generic product development.

Supplier stated use; verify CoA alignment with current guidelines.

Evidence Dimension	Intended use and regulatory support documentation.
Target Compound Data	Tapinarof-d5: Provided with comprehensive characterization data compliant with ICH guidelines; intended for ANDA method development, AMV, and QC [1].
Comparator Or Baseline	Unlabeled tapinarof (research grade): Intended for basic research; CoA may not be structured for cGMP/regulatory submission.
Quantified Difference	This difference is categorical—the deuterated standard is pre-qualified for regulated workflows, reducing internal qualification time for an ANDA applicant.
Conditions	Evaluation of commercial product positioning and technical datasheet content from established reference standard manufacturers.

Why This Matters

Procurement of this specific standard expedites regulatory filing and commercial manufacturing quality control for generic tapinarof drug products.

• [1] SynZeal. Tapinarof D5 Technical Datasheet. Available at: https://www.synzeal.com/en/tapinarof-d5 View Source

Tapinarof-d5 Validated Applications

PK/Bioequivalence Studies for Generic ANDAs

Tapinarof-d5 should be used as the designated internal standard in the development and validation of an LC-MS/MS method for quantifying tapinarof in human plasma or skin permeation samples. This application is critical for generating bioequivalence data for a generic tapinarof (VTAMA) topical cream formulation. The method's precision and accuracy will be maintained by the co-eluting, chemically identical behavior of the d5-IS, which compensates for matrix effects and extraction losses, thereby satisfying FDA bioanalytical validation criteria [1].

IVPT Sample Quantification

In the development of an IVPT method for tapinarof, Tapinarof-d5 is the optimal internal standard. Its exact chemical match to the analyte ensures that the complex sample processing required to remove bovine serum albumin and receptor solution additives does not introduce differential recovery between the standard and the analyte, a known risk with a structural analog. This enables reliable quantification at low picogram/mL levels from a limited sample volume over a 48-hour collection period, as reported in recent method development efforts [2].

QC Release and Stability Testing

Tapinarof-d5 is the intended reference standard for use as an internal standard in the QC/QA department's stability-indicating HPLC-UV or LC-MS methods. Its use allows for precise correction of injection-to-injection variability, enabling robust quantitation of tapinarof assay and impurity levels. This is a key procurement consideration for laboratories operating under cGMP that require traceable, lot-certified reference materials with documented purity and isotopic enrichment [1].

Metabolic Stability in Hepatic Models

For in vitro metabolism studies of tapinarof using human hepatocytes or liver microsomes, Tapinarof-d5 can be used as an internal standard to accurately measure the disappearance of the parent drug. Class-level evidence from other drugs indicates that a deuterated IS provides more precise metabolic stability data (e.g., half-life, intrinsic clearance) than a non-SIL-IS by rigorously neutralizing ionization variability in the sample batch, leading to higher inter-assay reproducibility [3].

Application

Selection Property

Validation Focus

PK/Bioequivalence Studies

Analyte-Ion Suppression Compensation

Bioanalytical validation endpoint review

IVPT Sample Quantification

Differential Recovery Correction

Exposure-model validation review

QC Release & Stability Testing

Injection-to-injection Variability Correction

Lot-specific isotopic purity review

Metabolic Stability in Hepatic Models

Ionization Variability Neutralization

Inter-assay reproducibility context

• [1] SynZeal. Tapinarof D5 Technical Datasheet. Available at: https://www.synzeal.com/en/tapinarof-d5 View Source
• [2] ACS Fall 2025. Method development for the evaluation of in vitro skin permeation of tapinarof from VTAMA topical cream, 1%. Abstract 4281887. View Source
• [3] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source